Cas no 1413395-23-9 (2-(2,6-DIFLUORO-4-(METHYLSULFONYL)PHENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE)

• Product Name: 2-(2,6-DIFLUORO-4-(METHYLSULFONYL)PHENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
• CAS No: 1413395-23-9
• MF: C₁₃H₁₇BF₂O₄S
• MW: 318.144490003586
• CID: 2120926
• Update Time: 2023-11-19

2-(2,6-DIFLUORO-4-(METHYLSULFONYL)PHENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-difluoro-4-(methylsulfonyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CID 129322989
• 1,3,2-Dioxaborolane, 2-[2,6-difluoro-4-(methylsulfonyl)phenyl]-4,4,5,5-tetramethyl-
• 2-(2,6-DIFLUORO-4-(METHYLSULFONYL)PHENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE

• Inchi： 1S/C13H17BF2O4S/c1-12(2)13(3,4)20-14(19-12)11-9(15)6-8(7-10(11)16)21(5,17)18/h6-7H,1-5H3
• InChI Key： HFVAMJJLBRHAJB-UHFFFAOYSA-N
• SMILES： S(C)(C1C=C(C(B2OC(C)(C)C(C)(C)O2)=C(C=1)F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 475
• Topological Polar Surface Area: 61

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 419.4±45.0 °C(Predicted)